2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-(1-methylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C14H18ClFN2O/c1-18-7-5-10(6-8-18)17-14(19)9-11-12(15)3-2-4-13(11)16/h2-4,10H,5-9H2,1H3,(H,17,19)
• InChI Key: KWQHELRMBXLOAL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)CC2=C(C=CC=C2Cl)F
• Molecular Formula: C14H18ClFN2O
• Molecular Weight: 284.75 g/mol

Description

2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide, also known as CFMPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CFMPA belongs to the class of acetylcholinesterase inhibitors, which are compounds that can enhance the activity of the neurotransmitter acetylcholine in the brain.

Scientific Research Applications

2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide has been extensively studied for its potential therapeutic applications in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. 2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide has been shown to improve cognitive function, reduce neuroinflammation, and enhance neuroprotection in animal models of these diseases. 2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide has also been investigated for its potential use in the treatment of drug addiction and depression.

Mechanism of Action

2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide works by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine in the brain. By inhibiting acetylcholinesterase, 2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide increases the levels of acetylcholine in the brain, which can improve cognitive function and reduce neuroinflammation. 2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide also activates the α7 nicotinic acetylcholine receptor, which has been linked to neuroprotection and anti-inflammatory effects.
Biochemical and Physiological Effects:
2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. 2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide also reduces neuroinflammation and enhances neuroprotection in these models. 2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons. 2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide has also been shown to reduce the levels of pro-inflammatory cytokines in the brain.

Advantages and Limitations for Lab Experiments

2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide has several advantages for lab experiments. It is a highly selective acetylcholinesterase inhibitor, which means that it does not affect other enzymes or neurotransmitters in the brain. 2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide has also been shown to have good bioavailability and pharmacokinetic properties, which makes it suitable for oral administration in animal studies. However, 2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide has some limitations for lab experiments. It is a relatively new compound, and its long-term safety and efficacy have not been fully established. 2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide also has limited solubility in water, which can make it difficult to formulate for certain experiments.

Future Directions

2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide has several potential future directions for scientific research. One direction is to investigate its therapeutic potential in other neurological disorders such as Huntington's disease and multiple sclerosis. Another direction is to explore its mechanism of action in more detail, particularly its interactions with the α7 nicotinic acetylcholine receptor. 2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide could also be used as a lead compound for the development of new acetylcholinesterase inhibitors with improved efficacy and safety profiles. Finally, 2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide could be studied in combination with other drugs to enhance its therapeutic effects and reduce potential side effects.

Synthesis Methods

2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide can be synthesized through a multi-step process using commercially available starting materials. The first step involves the reaction of 2-chloro-6-fluoroaniline with 1-methyl-4-piperidone to obtain the intermediate 2-chloro-6-fluoro-N-(1-methyl-4-piperidinyl)aniline. This intermediate is then reacted with acetic anhydride to produce the final product 2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide. The synthesis method has been optimized to achieve high yields and purity of 2-(2-chloro-6-fluorophenyl)-N-(1-methyl-4-piperidinyl)acetamide.